Cas no 5498-17-9 (4-(ethylamino)-6-(propan-2-yl)amino-1,3,5-triazine-2-thiol)

• Product Name: 4-(ethylamino)-6-(propan-2-yl)amino-1,3,5-triazine-2-thiol
• CAS No: 5498-17-9
• MF: C₈H₁₅N₅S
• MW: 213.303199052811
• CID: 353152
• PubChem ID: 1233632
• Update Time: 2025-04-19

4-(ethylamino)-6-(propan-2-yl)amino-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 4-(ethylamino)-6-[(1-methylethyl)amino]-
• 2-(ethylamino)-6-(propan-2-ylamino)-1H-1,3,5-triazine-4-thione
• 4-(ethylamino)-6-(propan-2-yl)amino-1,3,5-triazine-2-thiol
• 5498-17-9
• SCHEMBL11694657
• 4-(ethylamino)-6-[(propan-2-yl)amino]-1,2-dihydro-1,3,5-triazine-2-thione
• HMS2549G23
• MLS000722274
• 4-(ethylamino)-6-[(propan-2-yl)amino]-1,3,5-triazine-2-thiol
• SR-01000005067-1
• S-Desmethyl Ametryn
• EN300-265759
• SMR000235925
• Oprea1_029516
• AKOS002305422
• 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol
• AKOS002232607
• SR-01000005067
• F0183-0065
• Oprea1_477090
• DTXSID10361210
• CHEMBL1535580

• Inchi： 1S/C8H15N5S/c1-4-9-6-11-7(10-5(2)3)13-8(14)12-6/h5H,4H2,1-3H3,(H3,9,10,11,12,13,14)
• InChI Key： BAAMDWUVIPLPOL-UHFFFAOYSA-N
• SMILES： S=C1N=C(NCC)NC(=N1)NC(C)C

Computed Properties

• Exact Mass: 213.10505
• Monoisotopic Mass: 213.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 60.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines